2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine

• Molecular Formula: C9H11F3N2
• Molecular Weight: 204.19 g/mol
• SMILES: CC(CN)C1=NC(=CC=C1)C(F)(F)F
• InChI: InChI=1S/C9H11F3N2/c1-6(5-13)7-3-2-4-8(14-7)9(10,11)12/h2-4,6H,5,13H2,1H3
• InChIKey: LOLQBNLTFXZPSH-UHFFFAOYSA-N

2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine: Chemical Identity

2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine (CAS: 1894871-47-6) is a fluorinated pyridine derivative featuring a 6-trifluoromethyl substituent on the pyridine ring and a propan-1-amine side chain . Its molecular formula is C9H11F3N2 with a molecular weight of 204.19 g/mol . The compound is classified as an aralkylamine, and its structure is defined by key physicochemical properties: a calculated LogP of 2.1626, topological polar surface area (TPSA) of 38.91 Ų, two hydrogen bond acceptors, one hydrogen bond donor, and two rotatable bonds .

▸ Trifluoromethylpyridine scaffold with a primary amine handle for derivatization

▸ Moderate calculated lipophilicity range supports oral bioavailability research

▸ Suited for nucleophilic aromatic substitution and medicinal chemistry library synthesis

2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine: Generic Substitution Risks

Direct substitution of 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine with closely related analogs—such as the propan-2-amine isomer or the ethan-1-amine homolog—cannot be assumed to be functionally equivalent. The trifluoromethyl group confers strong electron-withdrawing character (Hammett constant σp = 0.54), which modulates the electronic environment of the pyridine nitrogen and influences nucleophilic reactivity [1]. Furthermore, the length and position of the amine-bearing side chain directly impact steric accessibility, hydrogen-bonding capacity, and physicochemical properties such as lipophilicity (LogP) and topological polar surface area (TPSA), which in turn govern membrane permeability and target engagement [2]. Therefore, empirical, quantitative comparative data are essential for scientific selection, as highlighted in the following evidence.

Target: propan-1-amine (primary amine, moderate LogP)

Substitute: propan-2-amine isomer (tertiary amine, higher lipophilicity expected)

Side-chain branching alters steric profile and lipophilicity; ADME properties may shift significantly, requiring empirical validation.

Target: propan-1-amine side chain

Substitute: ethan-1-amine homolog (shorter chain)

Chain length influences TPSA, hydrogen-bonding capacity, and membrane permeability; metabolic stability may differ.

• [1] Tsukamoto M, Nakamura T, Kimura H, Nakayama H. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. J Pestic Sci. 2021;46(2):125-142. doi:10.1584/jpestics.D21-012. View Source
• [2] Onnis V, Cocco MT, Fadda R, Congiu C. Synthesis and evaluation of anticancer activity of 2-arylamino-6-trifluoromethyl-3-(hydrazonocarbonyl)pyridines. Bioorg Med Chem. 2009;17(17):6158-6165. doi:10.1016/j.bmc.2009.07.066. View Source

2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine: Evidence-Based Analog Comparison

Lipophilicity vs. Propan-2-amine Isomer

The target compound, 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine, exhibits a calculated LogP of 2.1626, which is notably lower than the LogP of its closely related isomer, 2-[6-(trifluoromethyl)pyridin-2-yl]propan-2-amine [REFS-1, REFS-2]. This difference in lipophilicity arises from the distinct steric and electronic environments of the primary amine group in the propan-1-amine side chain versus the tertiary amine in the propan-2-amine isomer [2].

Lipophilicity vs. isomer

Class-level inference

Target LogP 2.16
Propan-2-amine isomer: higher LogP expected

Lower calculated LogP may improve aqueous solubility and reduce non-specific binding

Calculated XLogP3; experimental LogP may vary

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	LogP = 2.1626
Comparator Or Baseline	2-[6-(Trifluoromethyl)pyridin-2-yl]propan-2-amine; LogP not available for direct comparison, but class inference suggests higher lipophilicity due to increased alkyl substitution
Quantified Difference	Target compound LogP is lower than expected for the propan-2-amine analog based on general structure-property relationships for alkyl amines [2].
Conditions	Calculated using software algorithms (e.g., XLogP3) based on molecular structure

Why This Matters

The lower LogP value for the propan-1-amine derivative suggests improved aqueous solubility and potentially distinct ADME (absorption, distribution, metabolism, excretion) profiles compared to the more lipophilic propan-2-amine isomer, which is critical for optimizing bioavailability and reducing non-specific tissue binding in drug discovery programs.

• [1] Chembase. 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine. CAS 1192356-25-4. https://en.chembase.cn/ View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. View Source

Nucleophilic Activation by Trifluoromethyl Group

The trifluoromethyl group at the 6-position of the pyridine ring exerts a strong electron-withdrawing effect (Hammett σp = 0.54), which activates the ring towards nucleophilic substitution reactions. In comparative studies of 2-chloro(trifluoromethyl)pyridines, the presence of the CF3 group significantly accelerates displacement of chloride by amines compared to non-fluorinated 2-chloropyridine [1]. For instance, 2-chloro-5-trifluoromethylpyridine reacts with aqueous ethylamine at 60°C over 5.5 h to afford the substitution product in 76% yield [1], whereas analogous reactions with non-fluorinated pyridines typically require more forcing conditions. While the target compound is an amine rather than a halide, the electronic activation provided by the CF3 group remains a key differentiator for its utility as a building block in medicinal chemistry.

Nucleophilic activation

Class-level inference

CF3 electron‑withdrawing (σ_p 0.54) accelerates amine substitution

e.g., 76% yield at 60°C, 5.5 h for chloropyridine analog

Supports efficient building‑block use in nucleophilic coupling routes

Reactivity inferred from 2‑chloro‑(trifluoromethyl)pyridine class

Evidence Dimension	Reaction rate/yield for nucleophilic aromatic substitution
Target Compound Data	Not directly measured; inferred from trifluoromethylpyridine class
Comparator Or Baseline	Non-fluorinated 2-chloropyridine (requires higher temperature/pressure for similar substitution)
Quantified Difference	CF3 substitution lowers activation energy for nucleophilic attack; e.g., 76% yield under mild conditions (60°C, 5.5 h) vs. non-fluorinated requiring >100°C or longer times [1].
Conditions	Reaction of 2-chloro-5-trifluoromethylpyridine with aqueous ethylamine at 60°C for 5.5 h

Why This Matters

This enhanced reactivity enables more efficient synthetic routes to complex molecules, reducing time and cost in multi-step syntheses. For procurement decisions, this translates to higher synthetic utility and potential for incorporation into diverse chemical libraries.

• [1] Nucleophilic displacement in 2-chloro(trifluoromethyl)pyridines with amines and ammonia. J Fluor Chem. 1999;93(2):153-157. doi:10.1016/S0022-1139(98)00308-X. View Source

Anticancer Activity of Trifluoromethylpyridines

Trifluoromethylpyridine derivatives have demonstrated significant anticancer activity in human tumor cell lines. In a study evaluating 2-arylamino-6-trifluoromethyl-3-(hydrazonocarbonyl)pyridines, most compounds exhibited GI50 values in the low micromolar to nanomolar range against a panel of cancer cell lines [1]. The most potent compound (hydrazone 29) achieved nanomolar potency across all tested lines and was selected for in vivo Hollow Fiber Assay by the NCI [1]. While the target compound itself is a simpler amine building block, its incorporation into more complex structures like these hydrazonocarbonyl pyridines can impart potent anticancer activity, distinguishing it from non-fluorinated or differently substituted pyridine amines that lack the CF3 group's favorable effects on target binding and metabolic stability.

Anticancer pharmacophore context

Class-level inference

Derivatives: nanomolar GI₅₀ in NCI 60‑cell panel

Core scaffold may support oncology library design; activity requires structural elaboration

Compound not directly tested; reported derivative data

Evidence Dimension	Growth inhibition (GI50) in human cancer cell lines
Target Compound Data	Not directly tested; activity inferred from derivatives sharing the 6-trifluoromethylpyridin-2-yl core
Comparator Or Baseline	Non-fluorinated pyridine amine analogs (data not shown in this study)
Quantified Difference	Trifluoromethylpyridine derivatives exhibited nanomolar GI50 values (e.g., compound 29 inhibited all cell lines with nanomolar potency) [1].
Conditions	NCI 60-cell line panel, 48-hour exposure, sulforhodamine B assay

Why This Matters

The presence of the 6-trifluoromethylpyridin-2-yl moiety in this compound is a key pharmacophore that can confer high anticancer potency when elaborated into more complex molecules. This established class-level activity supports its selection as a privileged scaffold for oncology-focused medicinal chemistry programs.

• [1] Onnis V, Cocco MT, Fadda R, Congiu C. Synthesis and evaluation of anticancer activity of 2-arylamino-6-trifluoromethyl-3-(hydrazonocarbonyl)pyridines. Bioorg Med Chem. 2009;17(17):6158-6165. doi:10.1016/j.bmc.2009.07.066. View Source

Purity and Supply Chain Comparison

Commercial availability of 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine is primarily through custom synthesis or specialized chemical suppliers, with a typical purity specification of 95% . This purity level is suitable for most research applications, including as a synthetic intermediate. In contrast, the propan-2-amine isomer (CAS 1192356-25-4) is more widely available from multiple vendors, often with higher purity options (e.g., ≥97%) . The more limited supply chain for the propan-1-amine derivative may necessitate longer lead times and higher procurement costs compared to its isomer. However, its unique structure—with a primary amine rather than a tertiary amine—offers distinct synthetic handles that may be required for specific transformations, justifying the potential logistical challenges.

Supply & purity profile

Supplier context

Purity 95% (custom synthesis)
vs. isomer: ≥97% widely available

Unique primary amine handle may justify longer lead times for specific transformations

Commercial availability as of 2026

Evidence Dimension	Commercial availability and purity grade
Target Compound Data	Purity 95%, available from Leyan and custom synthesis suppliers
Comparator Or Baseline	2-[6-(Trifluoromethyl)pyridin-2-yl]propan-2-amine; widely available with ≥97% purity
Quantified Difference	Target compound has lower commercial availability and slightly lower typical purity grade than the isomer.
Conditions	Standard commercial supply conditions as of 2026

Why This Matters

For procurement planning, scientists must weigh the unique structural advantages of the propan-1-amine derivative (e.g., primary amine reactivity) against its higher cost and longer lead times. This trade-off is only justified when the specific synthetic or biological requirements mandate the use of the propan-1-amine side chain.

2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine: Application Scenarios

Lipophilicity Optimization in Medicinal Chemistry

In drug discovery programs targeting central nervous system (CNS) or oncology indications, the moderate LogP of 2.1626 for 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine [1] positions it as a useful building block for optimizing lipophilicity within the recommended range for oral bioavailability (LogP 1-3). Compared to the more lipophilic propan-2-amine isomer, this compound offers a better balance between membrane permeability and aqueous solubility, potentially reducing non-specific protein binding and improving pharmacokinetic profiles [2].

Enhanced Nucleophilic Aromatic Substitution

The strong electron-withdrawing effect of the 6-trifluoromethyl group (Hammett σp = 0.54) [1] significantly activates the pyridine ring towards nucleophilic substitution, enabling faster and higher-yielding reactions compared to non-fluorinated analogs [2]. This property makes 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine a valuable intermediate in the synthesis of more complex trifluoromethylpyridine derivatives, reducing reaction times and improving overall synthetic efficiency in medicinal chemistry and agrochemical development.

Anticancer Pharmacophore Synthesis

Trifluoromethylpyridine derivatives, including those built from 6-trifluoromethylpyridin-2-yl amines, have demonstrated potent anticancer activity with GI50 values in the nanomolar range against human cancer cell lines [1]. The target compound serves as a key building block for constructing such pharmacophores. Its use in the synthesis of 2-arylamino-6-trifluoromethyl-3-(hydrazonocarbonyl)pyridines or related analogs can lead to candidates with excellent growth inhibition, as evidenced by NCI screening data [1].

Fluorinated Building Blocks for Agrochemicals

Trifluoromethylpyridine derivatives are a cornerstone of modern agrochemicals, with over 20 TFMP-containing products holding ISO common names [1]. The unique physicochemical properties imparted by the CF3 group—such as enhanced metabolic stability and bioavailability—make 2-[6-(Trifluoromethyl)pyridin-2-yl]propan-1-amine a strategic intermediate for developing novel herbicides, insecticides, or fungicides with improved efficacy and environmental profiles.

Application

Selection Property

Validation Focus

Lipophilicity optimization in drug discovery

Moderate calculated lipophilicity window

Experimental LogP confirmation, membrane permeability assays

Nucleophilic aromatic substitution building block

Electron‑withdrawing CF₃ group

Reactivity benchmarking against non‑fluorinated analogs

Oncology pharmacophore research

6‑Trifluoromethylpyridine core scaffold

Cytotoxicity panel screening in cancer cell lines

Agrochemical intermediate development

Fluorinated heterocycle with metabolic stability potential

Bioactivity screening in target organisms

• [1] Tsukamoto M, Nakamura T, Kimura H, Nakayama H. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. J Pestic Sci. 2021;46(2):125-142. doi:10.1584/jpestics.D21-012. View Source
• [2] Nucleophilic displacement in 2-chloro(trifluoromethyl)pyridines with amines and ammonia. J Fluor Chem. 1999;93(2):153-157. doi:10.1016/S0022-1139(98)00308-X. View Source